Cas no 1245945-28-1 (Butanedioic acid, 2-(1-methylethyl)-3-oxo-, (2S)-)

• Product Name: Butanedioic acid, 2-(1-methylethyl)-3-oxo-, (2S)-
• CAS No: 1245945-28-1
• MF: C₇H₁₀O₅
• MW: 174.151302814484
• CID: 4739492
• PubChem ID: 5462259
• Update Time: 2024-03-01

Butanedioic acid, 2-(1-methylethyl)-3-oxo-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-(1-methylethyl)-3-oxo-, (2S)-
• (3S)-2-oxo-3-(propan-2-yl)butanedioic acid
• 2-Oxo-4-methyl-3-carboxypentanoic acid
• (3S)-2-oxo-3-propan-2-ylbutanedioic acid
• 2-isopropyl-3-oxosuccinate
• (2S)-3-oxo-2-(propan-2-yl)butanedioate
• 3-Carboxy-4-methyl-2-oxopentanoic acid
• (2S)-2-Isopropyl-3-oxosuccinate
• 3-Carboxy-4-methyl-2-oxopentanoate
• (2S)-2-(1-methylethyl)-3-oxobutanedioic acid
• (2S)-3-oxo-2-(propan-2-yl)butanedioic acid
• (2S)-2-isopropyl-3-oxosuccinic acid
• 2-Oxo-4-methyl-3-carboxypentanoate
• C04236
• CHEBI:1467
• SCHEMBL2933051
• (2S)-2-(1-methylethyl)-3-oxobutanedioate
• Q27105466
• DTXSID801344211

• Inchi： 1S/C7H10O5/c1-3(2)4(6(9)10)5(8)7(11)12/h3-4H,1-2H3,(H,9,10)(H,11,12)/t4-/m0/s1
• InChI Key： HIIZAGQWABAMRR-BYPYZUCNSA-N
• SMILES： C(O)(=O)[C@@H](C(C)C)C(=O)C(O)=O

Computed Properties

• Exact Mass: 174.05282342g/mol
• Monoisotopic Mass: 174.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Short-chain keto acids and derivatives